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Compound of Interest

Compound Name: Glycine, N-(aminothioxomethyl)-

Cat. No.: B1622061

For Researchers, Scientists, and Drug Development Professionals

Introduction

"Glycine, N-(aminothioxomethyl)-", a derivative of the simplest amino acid, glycine, presents
a versatile platform for the functionalization of various surfaces. This molecule incorporates a
terminal thiourea group, known for its strong affinity to noble metal surfaces like gold, and a
carboxylic acid group from the glycine backbone, which can be further modified for covalent
attachment of biomolecules. This unique combination makes it an ideal candidate for creating
biocompatible and functional surfaces for a range of applications in biomedical research and
drug development, including biosensing, targeted drug delivery, and tissue engineering.

The thiourea moiety allows for the formation of stable self-assembled monolayers (SAMs) on
metal substrates, providing a robust and well-defined surface chemistry. The exposed glycine
component not only enhances hydrophilicity and biocompatibility but also offers a reactive
handle for the immaobilization of proteins, peptides, nucleic acids, and small molecule drugs.

These application notes provide a comprehensive overview of the synthesis of "Glycine, N-
(aminothioxomethyl)-", detailed protocols for surface functionalization, and methods for
characterization.

Synthesis of Glycine, N-(aminothioxomethyl)-
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The synthesis of "Glycine, N-(aminothioxomethyl)-" can be achieved through the reaction of

glycine with an isothiocyanate precursor. A plausible synthetic route is adapted from the
preparation of a similar compound, N-acetyl (amino)thioxo methyl] Glycine.

Reaction Scheme:
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Biosensor Fabrication Workflow
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Drug Payload (e.g., Antibody)
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Surfaces with Glycine, N-(aminothioxomethyl)-]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1622061#glycine-n-aminothioxomethyl-for-
functionalizing-surfaces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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